Cas no 3019-74-7 ((3S,4R,5R,6R)-1,3,4,5,6,7-Hexahydroxyheptan-2-one)

• Product Name: (3S,4R,5R,6R)-1,3,4,5,6,7-Hexahydroxyheptan-2-one
• CAS No: 3019-74-7
• MF: C₇H₁₄O₇
• MW: 210.181863307953
• CID: 306525
• PubChem ID: 5459879
• Update Time: 2025-04-19

(3S,4R,5R,6R)-1,3,4,5,6,7-Hexahydroxyheptan-2-one Chemical and Physical Properties

Names and Identifiers

• D-altro-2-Heptulose
• D-altro-heptulose
• sedoheptulose
• beta-D-altro-hept-2-ulopyranose
• D-altro-hept-2-ulose
• (3S,4R,5R,6R)-1,3,4,5,6,7-hexahydroxyheptan-2-one
• Galacto-heptulose
• D-altroheptulose
• D-sedoheptulose
• SCHEMBL119427
• D-Mannoheptulose
• D-Sedoheptulose, >=95% (TLC)
• EINECS 221-166-2
• L-Galactoheptulose
• 40A0W1XJ6X
• Q1091415
• UNII-40A0W1XJ6X
• 3019-74-7
• NS00083082
• CHEBI:16802
• (3S,4R,5R,6R)-1,3,4,5,6,7-Hexahydroxyheptan-2-one

• Inchi： 1S/C7H14O7/c8-1-3(10)5(12)7(14)6(13)4(11)2-9/h3,5-10,12-14H,1-2H2/t3-,5-,6-,7-/m1/s1
• InChI Key： HSNZZMHEPUFJNZ-SHUUEZRQSA-N
• SMILES： O[C@H]([C@@H](CO)O)[C@H]([C@@H](C(CO)=O)O)O

Computed Properties

• Exact Mass: 210.074
• Monoisotopic Mass: 210.074
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 6
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 14
• Rotatable Bond Count: 6
• Complexity: 183
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 4
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 138A^2
• XLogP3: -3.9

Experimental Properties

• Density: 1.645
• Boiling Point: 628°Cat760mmHg
• Flash Point: 347.6°C
• Refractive Index: 1.597

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Heptoses